Cas no 39265-95-7 (Methyl 3-acetyl-4-oxopentanoate)
Methyl 3-acetyl-4-oxopentanoate is a versatile ketoester compound characterized by its acetyl and oxo functional groups, which make it a valuable intermediate in organic synthesis. Its structure allows for reactivity in various condensation and cyclization reactions, particularly in the synthesis of heterocyclic compounds and fine chemicals. The presence of both carbonyl and ester functionalities enhances its utility as a building block for pharmaceuticals, agrochemicals, and specialty materials. The compound exhibits good solubility in common organic solvents, facilitating its handling in laboratory and industrial applications. Its stability under controlled conditions ensures reliable performance in multi-step synthetic processes.
39265-95-7 structure
Product Name:Methyl 3-acetyl-4-oxopentanoate
CAS No:39265-95-7
MF:C8H12O4
MW:172.178483009338
CID:55005
PubChem ID:11469331
Update Time:2025-10-21
Methyl 3-acetyl-4-oxopentanoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 3-acetyl-4-oxopentanoate
- Pentanoic acid, 3-acetyl-4-oxo-, methyl ester
- 3-acetyl-4-oxopentanoic acid methyl ester
- 3-acetyl-4-oxo-pentanoic acid methyl ester
- 3-Acetyl-4-oxo-valeriansaeure-methylester
- 3-acetyl-4-oxo-valeric acid methyl ester
- 3-methoxycarbonylmethyl-2,4-pentadienone
- AG-F-38697
- AGN-PC-009QGA
- AK112183
- CTK4I1210
- KB-78589
- METHYL 3,3-DIACETYLPROPANOATE
- methyl 3-acetyl-4-ketopentanoate
- DTXSID80466822
- ROMFKYHOMHRLEL-UHFFFAOYSA-N
- 3-Acetyl-4-oxo-pentanoicacidmethylester
- SCHEMBL9125907
- AKOS006228318
- 3,3-diacetyl-propionic acid methylester
- FT-0708908
- CS-0307898
- 39265-95-7
- EN300-100048
- Methyl3-acetyl-4-oxopentanoate
- A824494
- g-methoxycarbonylmeth-ylacetylacetone
-
- MDL: MFCD06656250
- Inchi: 1S/C8H12O4/c1-5(9)7(6(2)10)4-8(11)12-3/h7H,4H2,1-3H3
- InChI Key: ROMFKYHOMHRLEL-UHFFFAOYSA-N
- SMILES: O(C)C(CC(C(C)=O)C(C)=O)=O
Computed Properties
- Exact Mass: 172.07356
- Monoisotopic Mass: 172.07355886g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 5
- Complexity: 193
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.3
- Topological Polar Surface Area: 60.4Ų
Experimental Properties
- Density: 1.085
- Melting Point: 41-43 ºC
- Boiling Point: 270 ºC
- Flash Point: 116 ºC
- PSA: 60.44
Methyl 3-acetyl-4-oxopentanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM109576-5g |
Methyl 3-acetyl-4-oxopentanoate |
39265-95-7 | 95% | 5g |
$*** | 2023-05-30 | |
| Enamine | EN300-100048-0.05g |
methyl 3-acetyl-4-oxopentanoate |
39265-95-7 | 95% | 0.05g |
$42.0 | 2023-10-28 | |
| Enamine | EN300-100048-0.1g |
methyl 3-acetyl-4-oxopentanoate |
39265-95-7 | 95% | 0.1g |
$66.0 | 2023-10-28 | |
| Enamine | EN300-100048-0.25g |
methyl 3-acetyl-4-oxopentanoate |
39265-95-7 | 95% | 0.25g |
$92.0 | 2023-10-28 | |
| Enamine | EN300-100048-0.5g |
methyl 3-acetyl-4-oxopentanoate |
39265-95-7 | 95% | 0.5g |
$175.0 | 2023-10-28 | |
| Enamine | EN300-100048-1.0g |
methyl 3-acetyl-4-oxopentanoate |
39265-95-7 | 95% | 1g |
$256.0 | 2023-06-10 | |
| Enamine | EN300-100048-2.5g |
methyl 3-acetyl-4-oxopentanoate |
39265-95-7 | 95% | 2.5g |
$503.0 | 2023-10-28 | |
| Enamine | EN300-100048-5.0g |
methyl 3-acetyl-4-oxopentanoate |
39265-95-7 | 95% | 5g |
$743.0 | 2023-06-10 | |
| Enamine | EN300-100048-10.0g |
methyl 3-acetyl-4-oxopentanoate |
39265-95-7 | 95% | 10g |
$1101.0 | 2023-06-10 | |
| Aaron | AR0076LS-50mg |
Methyl 3-acetyl-4-oxopentanoate |
39265-95-7 | 95% | 50mg |
$83.00 | 2025-02-11 |
Methyl 3-acetyl-4-oxopentanoate Related Literature
-
1. Synthesis and characterisation of the C30-de-ethylaetioporphyrin present in petroleumPaul J. Clewlow,Anthony H. Jackson J. Chem. Soc. Perkin Trans. 1 1990 1925
-
2. Pyrroles and related compounds. Part XVI. Synthesis of protoporphyrin-IX by the a- and b-oxobilane routesR. P. Carr,A. H. Jackson,G. W. Kenner,G. S. Sach J. Chem. Soc. C 1971 487
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